Cas no 162941-69-7 (Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester)

162941-69-7 structure
Product name:Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID30445485
- 162941-69-7
- Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester
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- Inchi: InChI=1S/C17H27NO2/c1-3-4-5-8-16(18)15-12-10-14(11-13-15)7-6-9-17(19)20-2/h10-13,16H,3-9,18H2,1-2H3
- InChI Key: VOAYFNAPAJDQEE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 277.204179104Da
- Monoisotopic Mass: 277.204179104Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
- XLogP3: 3.6
Benzenebutanoic acid, 4-(1-aminohexyl)-, methyl ester Related Literature
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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S. Ahmed Chem. Commun., 2009, 6421-6423
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